Cas no 42797-68-2 (1-(2,4,6-trimethylphenyl)propan-2-one)

• Product Name: 1-(2,4,6-trimethylphenyl)propan-2-one
• CAS No: 42797-68-2
• MF: C₁₂H₁₆O
• MW: 176.254843711853
• CID: 2638192
• PubChem ID: 12254108
• Update Time: 2024-03-01

1-(2,4,6-trimethylphenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(2,4,6-trimethylphenyl)propan-2-one
• Mesitylaceton
• 1-mesitylacetone
• 1-(2,4,6-trimethylphenyl)-2-propanone
• 1,3,5-Trimethyl-2-(2-oxopropyl)benzene
• 1-(2,4,6-trimethyl-phenyl)-propan-2-one

• Inchi： 1S/C12H16O/c1-8-5-9(2)12(7-11(4)13)10(3)6-8/h5-6H,7H2,1-4H3
• InChI Key： MBIXGEBUUSDULP-UHFFFAOYSA-N
• SMILES： O=C(C)CC1C(C)=CC(C)=CC=1C

Computed Properties

• Exact Mass: 176.120115130g/mol
• Monoisotopic Mass: 176.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1
• XLogP3: 2.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes